Cas no 1432678-65-3 (1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride
• CAS No: 1432678-65-3
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5170163
• PubChem ID: 71758366
• Update Time: 2025-06-23

1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C11H15N.ClH/c1-8(12)9-2-4-10(5-3-9)11-6-7-11;/h2-5,8,11H,6-7,12H2,1H3;1H
• InChI Key： YVAQWJXMMMKMLY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C2CC2)=CC=1)(N)C.Cl

Additional information on 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride

1-(4-Cyclopropylphenyl)ethan-1-amine Hydrochloride (CAS No. 1432678-65-3): An Overview

1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride (CAS No. 1432678-65-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclopropylphenylethylamine hydrochloride, is a derivative of phenylethylamine and exhibits unique pharmacological properties that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride consists of a cyclopropyl group attached to a phenyl ring, which is further connected to an ethylamine moiety. The presence of the cyclopropyl group imparts distinct physical and chemical properties to the molecule, influencing its biological activity and potential therapeutic effects. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have explored the pharmacological profile of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride, revealing its potential as a modulator of various neurotransmitter systems. One notable area of research is its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Preclinical studies have shown that this compound can act as a partial agonist at the 5-HT_2A receptor, suggesting its potential use in treating conditions such as anxiety disorders and depression.

In addition to its effects on serotonin receptors, 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride has been investigated for its impact on dopaminergic pathways. Dopamine is a key neurotransmitter involved in reward, motivation, and motor control. Research indicates that this compound may modulate dopamine release and reuptake, potentially offering therapeutic benefits in neurological disorders such as Parkinson's disease and schizophrenia.

The safety and efficacy of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride have been evaluated in several preclinical models. Toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. Ongoing research aims to elucidate its full therapeutic potential and identify optimal dosing regimens for various indications.

The synthesis of 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride involves multi-step chemical reactions, including the formation of the cyclopropyl-substituted phenyl ring and subsequent functionalization to introduce the ethylamine moiety. Advanced synthetic methods have been developed to improve yield and purity, making large-scale production feasible for pharmaceutical applications.

In conclusion, 1-(4-Cyclopropylphenyl)ethan-1-amine hydrochloride (CAS No. 1432678-65-3) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs in various neurological and psychiatric disorders.